Cas no 2034495-10-6 (1-(4-fluorophenyl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}cyclopropane-1-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}cyclopropane-1-carboxamide
• CAS No: 2034495-10-6
• MF: C₂₀H₂₀FN₃O₂
• MW: 353.390108108521
• CID: 5335137
• Update Time: 2025-07-18

1-(4-fluorophenyl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)cyclopropanecarboxamide
• 1-(4-fluorophenyl)-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]cyclopropane-1-carboxamide
• 1-(4-fluorophenyl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}cyclopropane-1-carboxamide

• Inchi： 1S/C20H20FN3O2/c21-16-5-3-15(4-6-16)20(8-9-20)19(26)23-13-14-7-10-22-17(12-14)24-11-1-2-18(24)25/h3-7,10,12H,1-2,8-9,11,13H2,(H,23,26)
• InChI Key： IUPJWAYRWPRFJP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(NCC2C=CN=C(C=2)N2C(CCC2)=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 543
• XLogP3: 1.8
• Topological Polar Surface Area: 62.3

Additional information on 1-(4-fluorophenyl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}cyclopropane-1-carboxamide

Introduction to 1-(4-Fluorophenyl)-N-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}cyclopropane-1-carboxamide (CAS No. 2034495-10-6)

1-(4-Fluorophenyl)-N-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}cyclopropane-1-carboxamide, with the CAS number 2034495-10-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated phenyl group, a pyrrolidine ring, and a cyclopropane moiety, which collectively contribute to its potential therapeutic applications.

The molecular structure of 1-(4-fluorophenyl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}cyclopropane-1-carboxamide is particularly noteworthy for its ability to interact with specific biological targets. The presence of the fluorine atom in the phenyl group enhances the compound's lipophilicity and metabolic stability, while the pyrrolidine ring and cyclopropane moiety provide structural rigidity and conformational constraints that can optimize binding affinity and selectivity.

Recent studies have explored the potential of this compound in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that 1-(4-fluorophenyl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}cyclopropane-1-carboxamide exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, both of which are critical factors in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective effects, this compound has also shown promise in cancer research. Studies have indicated that 1-(4-fluorophenyl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}cyclopropane-1-carboxamide can selectively target cancer cells by interfering with specific signaling pathways that are aberrantly activated in tumor cells. For example, it has been found to inhibit the activity of kinases such as AKT and ERK, which are often overactive in various types of cancer. This selective targeting mechanism may help minimize toxicity to normal cells and improve therapeutic outcomes.

The pharmacokinetic properties of 1-(4-fluorophenyl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}cyclopropane-1-carboxamide have also been extensively studied. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, making it suitable for chronic administration. Furthermore, its low potential for drug-drug interactions enhances its safety profile and broadens its therapeutic window.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-fluorophenyl)-N-{[2-(2-Oxopyrrolidin-1-y l)pyridin - 4 - yl ] methyl } cyclopropane - 1 - carboxamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development, including phase II and III trials to assess its therapeutic potential in larger patient populations.

In conclusion, 1-(4-fluorophenyl)-N-{[2-(2-Oxopyrrolidin - 1 - yl )pyridin - 4 - yl ] methyl } cyclopropane - 1 - carboxamide (CAS No. 2034495 - 10 - 6) represents a promising candidate for the treatment of various diseases due to its unique structural features and favorable pharmacological properties. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its position as a valuable asset in the pharmaceutical industry.